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Compound of Interest

Compound Name: N-[2-(2-Pyridinyl)ethyl]benzamide

Cat. No.: B3060529 Get Quote

Technical Support Center: N-[2-(2-
Pyridinyl)ethyl]benzamide
Welcome to the technical support center for N-[2-(2-Pyridinyl)ethyl]benzamide. This guide

provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to

assist researchers, scientists, and drug development professionals in successfully utilizing this

compound in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is N-[2-(2-Pyridinyl)ethyl]benzamide and what are its primary research

applications?

A1: N-[2-(2-Pyridinyl)ethyl]benzamide is an organic compound featuring a benzamide core

linked to a pyridine ring via an ethyl group[1]. Its molecular formula is C14H14N2O with a

molecular weight of 226.27 g/mol [1][2]. The core structure is foundational for developing

compounds with significant biological activity. Notably, it is the scaffold for successful fungicides

like Fluopyram, which is used to control a broad spectrum of pathogens[1][3]. Its derivatives are

also explored for their ability to form coordination complexes with transition metals and for

potential applications in medicinal chemistry[1].

Q2: What are the basic physical and chemical properties of this compound?
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A2: Key properties for N-[2-(2-Pyridinyl)ethyl]benzamide are summarized in the table below.

These are essential for planning experiments, including reaction setup and dosage

calculations.

Property Value Reference

CAS Number 4976-05-0 [1][2]

Molecular Formula C14H14N2O [2]

Molecular Weight 226.27 g/mol [1][2]

InChI Key
POIFKAIWAMHITC-

UHFFFAOYSA-N
[1][2]

Appearance
Typically a colorless or white

crystalline powder.
[4]

Computed XLogP3 2.1 [2]

Q3: How should I store this compound to ensure its stability?

A3: For long-term stability, N-[2-(2-Pyridinyl)ethyl]benzamide should be stored in a cool, dry,

and well-ventilated area, protected from light. The amide linkage is susceptible to hydrolysis

under strong acidic or basic conditions[1]. Therefore, it is critical to avoid storing it in solutions

with high or low pH for extended periods. For biological experiments, it is recommended to

prepare fresh solutions or store stock solutions at -20°C or -80°C in an appropriate solvent like

DMSO.

Synthesis & Purification Troubleshooting
The most common route for synthesizing N-[2-(2-Pyridinyl)ethyl]benzamide is the acylation

of 2-(2-aminoethyl)pyridine with benzoyl chloride, a type of Schotten-Baumann reaction[1][5].
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Reactant Preparation

Reaction

Work-up & Purification

Dissolve 2-(2-aminoethyl)pyridine
in aprotic solvent (e.g., DCM)

Add base (e.g., Pyridine, TEA)

Add Benzoyl Chloride
dropwise at 0°C

Stir at room temperature

Wash with aqueous solution
(e.g., NaHCO3, brine)

Dry organic layer
(e.g., MgSO4)

Purify by column chromatography
or recrystallization

Final Product

Characterize
(NMR, MS, mp)

Click to download full resolution via product page
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Caption: General workflow for the synthesis and purification of N-[2-(2-
Pyridinyl)ethyl]benzamide.

Q4: My synthesis reaction yield is very low. What could be the cause?

A4: Low yields in this amide synthesis can stem from several factors. Here is a troubleshooting

guide to address common issues.

Potential Cause Recommended Solution

Incomplete Reaction

Ensure benzoyl chloride is fresh and not

hydrolyzed. Increase reaction time or slightly

elevate the temperature. Confirm the base is

effectively scavenging the HCl byproduct, as its

buildup can form a salt with the starting amine,

rendering it non-nucleophilic[5][6].

Side Reactions

The primary amine can react with two molecules

of benzoyl chloride. Ensure slow, dropwise

addition of benzoyl chloride at a low

temperature (0°C) to minimize this[6].

Poor Reagent Quality

Use anhydrous solvents to prevent hydrolysis of

the benzoyl chloride. Ensure the purity of your

starting amine.

Product Loss During Work-up

The product has some water solubility. Minimize

the number of aqueous washes or perform a

back-extraction of the aqueous layers with the

organic solvent.

Q5: I see multiple spots on my TLC plate after the reaction. What are they?

A5: Besides your target compound, other spots could be unreacted starting materials (2-(2-

aminoethyl)pyridine or benzoyl chloride/benzoic acid) or side products. A common side reaction

is the formation of a di-acylated product where the amide nitrogen is also acylated. Using a

base like pyridine or triethylamine is crucial to neutralize the HCl generated, which would

otherwise react with the starting amine[5].
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Biological Assay Troubleshooting
Given its fungicidal applications, N-[2-(2-Pyridinyl)ethyl]benzamide is often tested in enzyme

inhibition assays[3].
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Inconsistent / No Inhibition Results

Is the compound fully dissolved
in the assay buffer?

Yes No

Is the enzyme active?
(Check positive/negative controls)

Yes No

Are inhibitor/enzyme/substrate
concentrations correct?

Yes No

Does the compound interfere
with the assay signal?

Yes No

Improve solubility:
- Use co-solvent (e.g., DMSO <1%)

- Sonication / Vortexing

Troubleshoot enzyme:
- Use fresh enzyme stock

- Verify buffer pH and temperature

Recalculate and verify all dilutions.
Use calibrated pipettes.

Run a control with inhibitor
but without enzyme to check for
autofluorescence/absorbance.

Re-evaluate experimental design.
Consider tight-binding inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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